Cas no 917752-45-5 (6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-,methyl ester, (3R,6E)-)

• Product Name: 6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-,methyl ester, (3R,6E)-
• CAS No: 917752-45-5
• MF: C₂₆H₂₄FNO₄
• MW: 433.471470832825
• CID: 785243
• Update Time: 2024-02-01

6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-,methyl ester, (3R,6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-,methyl ester, (3R,6E)-
• 6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-,methyl est...
• 5-Oxo-Pitavastatin Methyl Ester
• (3R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-6-heptenoic acid methyl ester
• methyl (E)-7-[2-cyclopropyl-4-(4-flurophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-6-heptenate
• Pitavastatin (5R)-Oxo Impurity
• 6-Heptenoic acid, 7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3-hydroxy-5-oxo-, methyl ester, (3R,6E)-

• Inchi： 1S/C26H24FNO4/c1-32-24(31)15-20(30)14-19(29)12-13-22-25(16-8-10-18(27)11-9-16)21-4-2-3-5-23(21)28-26(22)17-6-7-17/h2-5,8-13,17,20,30H,6-7,14-15H2,1H3/b13-12+/t20-/m1/s1
• InChI Key： BTBIITIDSIXJKU-DRUFCSCSSA-N
• SMILES： C(OC)(=O)C[C@H](O)CC(=O)/C=C/C1=C(C2=CC=C(F)C=C2)C2C(N=C1C1CC1)=CC=CC=2

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• pka: 12.90±0.20(Predicted)